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Compound of Interest

Compound Name: 1-Penten-4-yne

Cat. No.: B3291226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive literature review of the reactions of 1-
penten-4-yne, a versatile building block in organic synthesis. The guide details key reaction

types, including electrophilic additions, cycloaddition reactions, transition-metal catalyzed

processes, and enyne metathesis. It is designed to be a valuable resource for researchers,

scientists, and professionals in drug development, offering detailed experimental protocols,

quantitative data, and mechanistic insights.

Electrophilic Addition Reactions
1-Penten-4-yne possesses two sites of unsaturation, a carbon-carbon double bond and a

carbon-carbon triple bond, both of which are susceptible to electrophilic attack. The

regioselectivity of these reactions is often dependent on the reaction conditions and the nature

of the electrophile.

A key example is the addition of bromine (Br₂). At low temperatures, such as -80°C, bromine

selectively adds across the double bond, leaving the triple bond intact to yield 4,5-dibromo-1-

pentyne.[1] However, when an excess of bromine is used, further reaction can occur,

potentially leading to the formation of 1,1,2,2,4,5-hexabromopentane.[2]
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Pauson-Khand Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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